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Compound of Interest

Compound Name: Fmoc-lle-OH-15N

Cat. No.: B12060295

Fmoc-lle-OH-15N: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Fmoc-lle-OH-15N (N-(9-Fluorenylmethoxycarbonyl)-L-isoleucine-15N). The document
details its properties, provides experimental protocols for its synthesis and analysis, and
outlines a general workflow for its quality control. This isotopically labeled amino acid is a
critical reagent in solid-phase peptide synthesis (SPPS), particularly for producing 15N-labeled
peptides used in quantitative proteomics, metabolic flux analysis, and structural biology studies
by NMR and mass spectrometry.

Core Physical and Chemical Characteristics

Fmoc-lle-OH-15N is a white to off-white solid.[1] Its key physical and chemical properties are
summarized in the table below. These specifications are compiled from various commercial
suppliers and databases.
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Property Value References
Molecular Formula C21H231°NOa [1112]
Molecular Weight 354.41 g/mol [1][3]

CAS Number 204633-89-6

Appearance White to off-white solid/powder

Melting Point 145-147 °C

Isotopic Purity

>98 atom % 1°N

Chemical Purity (Assay)

>99% (CP)

Solubility

Soluble in DMSO (125 mg/mL

with sonication)

Storage Conditions

Powder: -20°C for 3 years. In
solvent: -80°C for 6 months,
-20°C for 1 month.

Spectroscopic and Analytical Data

While specific spectra for each batch should be obtained, the following table outlines the

expected analytical characteristics for Fmoc-lle-OH-15N.

Analytical Technique

Expected Characteristics

Mass Spectrometry

Mass shift of M+1 compared to the unlabeled

analogue.

NMR Spectroscopy

Suitable for bio-NMR applications. The >N label
allows for specific detection in 1°N-NMR

experiments.

Infrared Spectroscopy

Characteristic peaks for the Fmoc group,

carboxylic acid, and amide functionalities.

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis, purification, and
characterization of Fmoc-lle-OH-15N. These are generalized protocols adapted for this specific
compound.

Synthesis of Fmoc-lle-OH-15N

The synthesis of Fmoc-lle-OH-15N is typically achieved by reacting L-Isoleucine-1>N with
Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide).

Materials:
e |-Isoleucine->N
e Fmoc-OSu (1.05 equivalents)

e 10% aqueous sodium carbonate solution or a mixture of dioxane and aqueous sodium
bicarbonate

» Dioxane or acetone

o Diethyl ether

 Dilute hydrochloric acid

o Ethyl acetate

e Anhydrous sodium sulfate
Procedure:

 Dissolution of Amino Acid: Dissolve L-Isoleucine->N (1.0 equivalent) in a 10% aqueous
solution of sodium carbonate or a mixture of dioxane and agueous sodium bicarbonate.

o Addition of Fmoc-OSu: Slowly add a solution of Fmoc-OSu (1.05 equivalents) in dioxane or
acetone to the amino acid solution with vigorous stirring at 0-5°C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours
or overnight.
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o Work-up:
o Dilute the reaction mixture with water.
o Wash with diethyl ether to remove any unreacted Fmoc-Cl or byproducts.

o Acidify the aqueous layer to a pH of 2-3 with dilute hydrochloric acid, which will cause the
Fmoc-amino acid to precipitate.

o Extraction: Extract the precipitated Fmoc-lle-OH-15N with an organic solvent such as ethyl
acetate.

e Drying and Concentration: Dry the combined organic extracts over anhydrous sodium
sulfate, filter, and then evaporate the solvent under reduced pressure to obtain the crude
product.

Purification by Recrystallization

Materials:

e Crude Fmoc-lle-OH-15N

o Ethyl acetate

e Hexane

Procedure:

e Dissolve the crude Fmoc-lle-OH-15N in a minimal amount of hot ethyl acetate.
o Slowly add hexane until the solution becomes turbid.

» Allow the solution to cool to room temperature and then place it in a refrigerator to facilitate
crystallization.

o Collect the crystals by filtration, wash with a cold mixture of ethyl acetate/hexane, and dry
under vacuum.
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Quality Control and Characterization

A comprehensive quality control workflow is essential to ensure the purity and identity of the
synthesized Fmoc-lle-OH-15N.

1. Purity Assessment by High-Performance Liquid Chromatography (HPLC):

e Column: C18 reverse-phase column.

» Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA).
o Detection: UV at 254 nm or 280 nm.

o Expected Result: A single major peak indicating high purity (typically 299%).

2. ldentity Confirmation by Mass Spectrometry (MS):

e Technique: Electrospray lonization (ESI) Mass Spectrometry.

e Mode: Positive or negative ion mode.

o Expected Result: A molecular ion peak corresponding to the calculated mass of Fmoc-lle-
OH-15N (354.41 Da).

3. Isotopic Enrichment Analysis by Nuclear Magnetic Resonance (NMR) or High-Resolution
Mass Spectrometry (HR-MS):

e NMR: 'H NMR and 13C NMR to confirm the structure and >N NMR to confirm the presence
and enrichment of the 1°N isotope.

 HR-MS: To precisely determine the mass and calculate the percentage of isotopic purity.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the synthesis and quality control
of Fmoc-lle-OH-15N.
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Synthesis Workflow for Fmoc-lle-OH-15N

Synthesis
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Aqueous Dioxane/Na2CO3

Crude Fmoc-lle-OH-15N

Purification

Recrystallization

(Ethyl Acetate/Hexane)

Pure Fmoc-lle-OH-15N

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis and purification of Fmoc-lle-OH-15N.
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Quiality Control Workflow for Fmoc-lle-OH-15N

Pure Fmoc-lle-OH-15N Sample

Identity Confirmation (MS)

Purity Analysis (HPLC) Isotopic Enrichment (NMR/HR-MS)

Pass/Fail Decision

Qualified Fmoc-lle-OH-15N

Click to download full resolution via product page
Caption: The quality control process for verifying the purity and identity of Fmoc-lle-OH-15N.
Applications in Research and Development
Fmoc-lle-OH-15N is a valuable tool for:

o Quantitative Proteomics: Used as an internal standard for accurate quantification of proteins
in complex biological samples.

o Metabolic Flux Analysis: Enables the tracing of metabolic pathways involving isoleucine.

» Structural Biology: Facilitates protein structure and dynamics studies using NMR
spectroscopy.

o Drug Development: Incorporated into peptide-based drug candidates to study their metabolic
fate and pharmacokinetic profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical characteristics of Fmoc-Ile-OH-
15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060295#physical-and-chemical-characteristics-of-
fmoc-ile-oh-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

